tert-Butyl 4-bromo-1H-indole-2-carboxylate

• IUPAC Name: tert-butyl 4-bromo-1H-indole-2-carboxylate
• InChI: InChI=1S/C13H14BrNO2/c1-13(2,3)17-12(16)11-7-8-9(14)5-4-6-10(8)15-11/h4-7,15H,1-3H3
• InChI Key: ORDWBNAADSSUPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC2=C(N1)C=CC=C2Br
• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol
• CAS RN: 681288-90-4

Description

“tert-Butyl 4-bromo-1H-indole-2-carboxylate” is a type of indole derivative. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Synthesis Analysis

The synthesis of “tert-Butyl 4-bromo-1H-indole-2-carboxylate” starts from commercially available 4-bromo-1H-indole. The Vilsmeier formylation of 1 at the 3-position gives compound 2 which is converted to N-Boc derivative 3. The aldehyde group of 3 is reduced with NaBH4 in methanol to obtain alcohol 4 in 90% yield. The alcoholic hydroxy group is protected by treatment with tert-butyl(dimethyl)silyl chloride in methylene chloride in the presence of imidazole to get compound 5 with quantitative yield.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 4-bromo-1H-indole-2-carboxylate” is characterized by spectral data. The key step of this scheme was the introduction of the TBS-protected enyne side chain at the 4-position.

Future Directions

Indole derivatives, including “tert-Butyl 4-bromo-1H-indole-2-carboxylate”, have attracted the attention of the chemical community due to their importance in natural products and drugs. The investigation of novel methods of synthesis and the exploration of their biological activities are potential future directions.

Synthesis routes and methods

Procedure details

To 7 g 4-Bromo-1H-indole-2-carboxylic acid in 150 ml toluene, 28 ml Di-tert-butoxymethyl-dimethyl-amine were added dropwise at 80° C. The reaction mixture was heated under reflux for additional 12 h. After removal of the solvents under reduced pressure the residue was dissolved in 200 ml DCM and washed with sat. aqueous NaHCO3 solution (2×50 ml). The organic layer was dried over MgSO4 and concentrated under reduced pressure. The residue was purified by chromatography on silica gel eluting with n-heptane/ethyl acetate 9:1. The fractions containing the product were collected and concentrated under reduced pressure. Yield: 6.5 g . MS (ESI+): m/e=297.